Cas no 62538-28-7 (1H-Pyrazole-4-carboxylic acid, 3-acetyl-5-propyl-, ethyl ester)
62538-28-7 structure
Product Name:1H-Pyrazole-4-carboxylic acid, 3-acetyl-5-propyl-, ethyl ester
CAS No:62538-28-7
MF:C11H16N2O3
MW:224.256342887878
CID:441207
PubChem ID:12333115
Update Time:2025-04-19
1H-Pyrazole-4-carboxylic acid, 3-acetyl-5-propyl-, ethyl ester Chemical and Physical Properties
Names and Identifiers
-
- 1H-Pyrazole-4-carboxylic acid, 3-acetyl-5-propyl-, ethyl ester
- ethyl 3-acetyl-5-propyl-1H-pyrazole-4-carboxylate
- 62538-28-7
- DTXSID90490870
-
- Inchi: 1S/C11H16N2O3/c1-4-6-8-9(11(15)16-5-2)10(7(3)14)13-12-8/h4-6H2,1-3H3,(H,12,13)
- InChI Key: BAHKPEUAHGBNEW-UHFFFAOYSA-N
- SMILES: O(CC)C(C1C(C(C)=O)=NNC=1CCC)=O
Computed Properties
- Exact Mass: 224.11618
- Monoisotopic Mass: 224.11609238g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 6
- Complexity: 268
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.6
- Topological Polar Surface Area: 72Ų
Experimental Properties
- PSA: 72.05
1H-Pyrazole-4-carboxylic acid, 3-acetyl-5-propyl-, ethyl ester Related Literature
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David White,Sean R. Stowell Biomater. Sci., 2017,5, 463-474
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Albertus D. Handoko,Khoong Hong Khoo,Teck Leong Tan,Hongmei Jin,Zhi Wei Seh J. Mater. Chem. A, 2018,6, 21885-21890
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Helga Garcia,Rui Ferreira,Marija Petkovic,Jamie L. Ferguson,Maria C. Leitão,H. Q. Nimal Gunaratne,Luís Paulo N. Rebelo Green Chem., 2010,12, 367-369
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Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389
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J. Matthew Kurley,Phillip W. Halstenberg,Abbey McAlister,Stephen Raiman,Richard T. Mayes RSC Adv., 2019,9, 25602-25608
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